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The ever-increasing presence of emerging contaminants (ECs) in our environment, from

pharmaceuticals and personal care products to microplastics and nanomaterials, presents a

significant analytical challenge.[1][2] These substances are often found at trace levels, and the

complexity of environmental matrices makes their accurate quantification difficult.[3][4][5] This

guide, intended for researchers, scientists, and drug development professionals, provides an

in-depth look at the critical role of round-robin studies (also known as interlaboratory

comparisons) in validating and comparing analytical methods for these challenging

compounds. We will explore the "why" behind the experimental choices in these studies and

provide a framework for their successful implementation, ultimately leading to more reliable and

comparable data across different laboratories.

The Imperative for Interlaboratory Comparisons in
an Evolving Field
The analysis of emerging contaminants is a rapidly evolving field, often lacking standardized

methodologies.[3][6] This can lead to significant variability in results between different studies

and laboratories, hindering our ability to assess the true extent of environmental contamination

and its associated risks.[7][8][9] A round-robin study is a powerful tool to address this

challenge. By sending identical, well-characterized samples to a number of participating

laboratories, we can objectively assess and compare the performance of different analytical

methods in real-world conditions.[7][8][9][10] The results of such studies are invaluable for:
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Method Validation and Performance Assessment: Establishing the accuracy, precision, and

overall reliability of new and existing analytical methods.

Data Harmonization: Ensuring that data generated by different laboratories are comparable,

which is crucial for large-scale monitoring programs and regulatory decision-making.[8][9]

Identification of Analytical Challenges: Pinpointing specific compounds or matrix types that

are particularly difficult to analyze, thereby directing future method development efforts.[7][8]

Quality Assurance: Providing an external measure of a laboratory's analytical proficiency.[11]

Core Principles of Method Performance: A
Framework Based on ISO 5725
The International Organization for Standardization (ISO) provides a comprehensive framework

for assessing the accuracy of measurement methods and results in the ISO 5725 series of

standards.[12][13][14][15][16] This framework is built upon two key concepts: trueness and

precision.[12][13][14]

Trueness refers to the closeness of agreement between the average value obtained from a

large series of test results and an accepted reference value.[12][13][14] In simpler terms, it is

a measure of systematic error or bias.[12][16]

Precision describes the closeness of agreement between independent test results obtained

under stipulated conditions.[12][13][14] It is a measure of random error and is further

subdivided into two components:

Repeatability: The precision under conditions where independent test results are obtained

with the same method on identical test items in the same laboratory by the same operator

using the same equipment within short intervals of time.[14]

Reproducibility: The precision under conditions where test results are obtained with the

same method on identical test items in different laboratories with different operators using

different equipment.[14]

Accuracy, in the context of ISO 5725, encompasses both trueness and precision.[12][13][14] A

measurement method can be considered accurate only if it is both true (low bias) and precise
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(low random variation).[14]

Designing a Robust Round-Robin Study for
Emerging Contaminants: A Step-by-Step Workflow
The success of a round-robin study hinges on a well-designed and meticulously executed

experimental plan. The following workflow outlines the key stages involved.

Planning & Preparation Execution Data Analysis & Reporting

Define Objectives Select Analytes & Matrices Recruit Laboratories Prepare & Characterize Samples Protocol Development Sample Distribution Laboratory Analysis Data Submission Statistical Analysis Performance Evaluation Final Report

Click to download full resolution via product page

Caption: A generalized workflow for a round-robin study for emerging contaminants.

Experimental Protocol: A Detailed Methodology
This protocol provides a comprehensive, step-by-step guide for conducting a round-robin study

to compare the performance of two hypothetical analytical methods (Method A: LC-MS/MS with

SPE and Method B: LC-HRMS with direct injection) for the analysis of a panel of five emerging

contaminants in surface water.

1. Preparation of Test Materials:

Matrix Selection: Collect a large volume of surface water from a well-characterized source

known to be free of the target analytes. Filter the water through a 0.45 µm filter to remove

suspended solids.

Spiking: Prepare a concentrated stock solution of the five target emerging contaminants in

methanol. Spike the filtered surface water at two concentration levels: a low level (e.g., 10

ng/L) and a high level (e.g., 100 ng/L). Also, prepare a blank (unspiked) sample.
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Homogenization and Aliquoting: Thoroughly homogenize the spiked and blank water

samples. Aliquot the samples into amber glass bottles with Teflon-lined caps. Prepare

enough aliquots for each participating laboratory to perform triplicate analyses of each

sample.

Stability and Homogeneity Testing: Before distribution, analyze a subset of the prepared

samples to confirm the homogeneity of the analytes within the batch and to assess their

stability under the proposed storage and shipping conditions.

2. Participating Laboratories:

Recruit a minimum of 8-10 laboratories with experience in the analysis of emerging

contaminants.

Provide each laboratory with a detailed protocol document, the test samples, and a

standardized reporting template.

3. Analytical Procedure:

Instruct each laboratory to analyze the samples using their in-house standard operating

procedures for either Method A or Method B.

Laboratories should perform triplicate injections for each sample.

Provide a standard solution of the analytes for calibration purposes.

4. Data Reporting:

Laboratories must report the individual results for each of the triplicate analyses, the mean

concentration, and the standard deviation for each analyte in each sample.

The reporting template should also include details of the analytical method used, including

instrument parameters, quantification method (e.g., external standard, isotope dilution), and

any deviations from the provided protocol.

5. Statistical Analysis:
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Outlier Identification: Use statistical tests such as Cochran's or Grubb's test to identify and

handle any outlier data points from the submitted results.

Calculation of Performance Characteristics: Following the principles outlined in ISO 5725-2,

calculate the following for each analyte and each method:

Mean Concentration (x̄): The average of the reported concentrations from all laboratories.

Repeatability Standard Deviation (sr): A measure of the within-laboratory variability.

Reproducibility Standard Deviation (sR): A measure of the between-laboratory variability.

Trueness (Bias): The difference between the mean concentration and the known spiked

concentration.

Comparing Analytical Methods: A Data-Driven
Approach
The ultimate goal of this round-robin study is to provide an objective comparison of the

performance of the two analytical methods. The data collected can be summarized in a clear

and concise table to facilitate this comparison.
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Analyte Method

Spiked
Concentr
ation
(ng/L)

Mean
Measured
Concentr
ation
(ng/L)

Trueness
(Bias, %)

Repeatab
ility
Standard
Deviation
(sr)

Reproduc
ibility
Standard
Deviation
(sR)

Compound

1
A 10 9.5 -5.0 0.8 1.5

B 10 10.2 +2.0 1.2 2.1

Compound

2
A 10 8.9 -11.0 1.1 2.0

B 10 9.8 -2.0 1.5 2.5

Compound

3
A 100 98.2 -1.8 8.5 12.3

B 100 101.5 +1.5 10.1 15.2

Compound

4
A 100 95.4 -4.6 7.9 11.5

B 100 99.1 -0.9 9.8 14.7

Compound

5
A 100 103.1 +3.1 9.2 13.8

B 100 105.6 +5.6 11.3 16.9

Interpreting the Results:

Based on this hypothetical data, we can draw several conclusions:

Trueness: Method B generally shows better trueness (lower bias) across most analytes

compared to Method A.

Precision: Method A consistently demonstrates better precision, with lower repeatability and

reproducibility standard deviations.
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Overall Performance: The choice between the two methods may depend on the specific

research question. If high accuracy (low bias) is the primary concern, Method B might be

preferred. However, if high precision (low variability) is more critical, Method A would be the

better choice.

Visualizing the Relationship Between Performance
Parameters
The interplay between trueness and precision in determining overall accuracy can be

visualized to further clarify these concepts.

Accuracy

Trueness

is composed of

Precision

is composed of

Bias

measured by

Repeatability

is a measure of

Reproducibility

is a measure of

Click to download full resolution via product page

Caption: The relationship between accuracy, trueness, and precision as defined by ISO 5725.

Conclusion: Towards More Reliable Environmental
Monitoring
Round-robin studies are an indispensable tool for the scientific community working on the

analysis of emerging environmental contaminants. They provide a robust and objective
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framework for validating and comparing analytical methods, which is essential for generating

high-quality, comparable data. By embracing the principles of ISO 5725 and implementing well-

designed interlaboratory comparisons, we can enhance the reliability of our measurements,

leading to a better understanding of the environmental fate and impact of these contaminants

and ultimately, more effective strategies for protecting our ecosystems and public health.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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